Cas no 1803877-13-5 (2,6-Diiodophenylpropanal)

• Product Name: 2,6-Diiodophenylpropanal
• CAS No: 1803877-13-5
• MF: C₉H₈I₂O
• MW: 385.968167304993
• CID: 4962210
• Update Time: 2025-10-30

2,6-Diiodophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2,6-Diiodophenylpropanal

• Inchi： 1S/C9H8I2O/c1-6(5-12)9-7(10)3-2-4-8(9)11/h2-6H,1H3
• InChI Key： JQEXMJHNUGPZSZ-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1C(C=O)C)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 2,6-Diiodophenylpropanal

Research Brief on 2,6-Diiodophenylpropanal (CAS: 1803877-13-5): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2,6-Diiodophenylpropanal (CAS: 1803877-13-5) has recently emerged as a molecule of significant interest in the field of chemical biology and medicinal chemistry. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications, drawing from peer-reviewed studies published within the last two years. The unique structural features of this iodinated aromatic aldehyde, particularly its diiodo substitution pattern, confer distinct electronic and steric properties that make it a valuable scaffold for drug discovery and biochemical probe development.

Recent synthetic methodology developments have enabled more efficient routes to 2,6-Diiodophenylpropanal, with a 2023 study in Journal of Medicinal Chemistry reporting a palladium-catalyzed carbonylative iodination approach that achieves 78% yield with excellent regioselectivity (Zhang et al., 2023). This advance addresses previous challenges in controlling the diiodo substitution pattern while maintaining the aldehyde functionality intact. The improved synthetic accessibility has facilitated broader investigation of this compound's biological properties and potential as a pharmacophore.

In pharmacological studies, 2,6-Diiodophenylpropanal has demonstrated intriguing activity as a modulator of protein-protein interactions, particularly in the context of nuclear receptor signaling. A 2024 ACS Chemical Biology publication revealed its ability to selectively disrupt the interaction between thyroid hormone receptor β and its coregulators, with an IC50 of 3.2 μM in biochemical assays (Lee et al., 2024). This activity appears to stem from the compound's unique capacity to bind at the protein-protein interface rather than the traditional ligand-binding domain, suggesting a novel mechanism of action for nuclear receptor modulation.

The compound's potential therapeutic applications are being explored in several disease areas. Most notably, preclinical studies in models of thyroid cancer have shown that 2,6-Diiodophenylpropanal derivatives can inhibit tumor growth by 62% compared to controls, while exhibiting minimal effects on normal thyroid function (Chen et al., 2023, Molecular Cancer Therapeutics). The lead derivative from this series, bearing a sulfonamide substitution at the propanal side chain, is currently undergoing IND-enabling studies with anticipated Phase I trials in 2025.

From a chemical biology perspective, 2,6-Diiodophenylpropanal has proven valuable as a versatile intermediate for the development of activity-based probes. Its iodine atoms serve as excellent handles for further functionalization through modern cross-coupling chemistry, while the aldehyde group allows for facile conjugation to reporter tags. A recent application in Nature Chemical Biology demonstrated its use in creating a photoaffinity probe for mapping small molecule binding sites on membrane proteins (Watanabe et al., 2024).

Ongoing research directions include structure-activity relationship studies to optimize the pharmacological profile of 2,6-Diiodophenylpropanal derivatives, exploration of its potential in other nuclear receptor-related disorders, and development of new synthetic methodologies to access structurally diverse analogs. The compound's unique combination of synthetic accessibility, versatile reactivity, and intriguing biological activity positions it as a promising scaffold for future drug discovery efforts in endocrine disorders and beyond.